Cas no 2091454-07-6 (5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl-)

• Product Name: 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl-
• CAS No: 2091454-07-6
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 5254859
• Update Time: 2025-10-31

5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl-

• Inchi： 1S/C8H13ClO3S/c1-6-2-8(6)3-7(12-5-8)4-13(9,10)11/h6-7H,2-5H2,1H3
• InChI Key： KTCQMQINRUUWSN-UHFFFAOYSA-N
• SMILES： C1(C)C2(CC(CS(Cl)(=O)=O)OC2)C1

Additional information on 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl-

Introduction to 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- (CAS No. 2091454-07-6)

The compound 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- (CAS No. 2091454-07-6) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This spirocyclic ether derivative features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a methanesulfonyl chloride functional group enhances its utility as an intermediate in the synthesis of biologically active molecules.

Structurally, the molecule consists of a spirocyclic core composed of a seven-membered oxaspiro ring system, which is linked to a methanesulfonyl chloride substituent at the sixth carbon position. The 1-methyl group appended to the system further modifies its electronic and steric properties, making it a versatile building block for medicinal chemists. This compound's unique architecture has been explored in recent studies for its role in modulating enzyme activity and interactions with biological targets.

In recent years, the interest in spirocyclic compounds has surged due to their remarkable binding affinities and selectivity towards biological receptors. The 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- derivative has been investigated for its potential as a scaffold in the design of novel therapeutic agents. Its ability to engage with multiple binding sites on proteins has made it a promising candidate for developing treatments against various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The methanesulfonyl chloride moiety is particularly valuable for introducing sulfonamide functionalities, which are prevalent in many pharmacologically active compounds. Researchers have leveraged this property to create derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

Recent studies have demonstrated the utility of 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the spirocyclic core with appropriate substituents, scientists have been able to generate inhibitors that exhibit high selectivity and potency against specific kinases.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The spirocyclic system is typically constructed through cyclization reactions, while the methanesulfonyl chloride group is introduced via chlorosulfonation followed by substitution reactions. These synthetic strategies have been optimized to ensure high yields and purity, making it accessible for further functionalization.

In addition to its pharmaceutical applications, 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- has found utility in materials science and catalysis. Its unique structural features make it an interesting candidate for designing molecular recognition systems and supramolecular assemblies. These applications are particularly relevant in the development of new catalysts and sensors that rely on precise molecular interactions.

The compound's stability under various conditions has also been a subject of investigation. Studies have shown that it remains stable under mild acidic and basic conditions, which broadens its applicability in synthetic transformations. This stability is attributed to the robust nature of the spirocyclic core and the electron-withdrawing effect of the methanesulfonyl chloride group.

Future research directions for 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- include exploring its derivatives as probes for studying protein-ligand interactions at an atomic level. Advanced computational methods combined with experimental techniques are being employed to elucidate how this compound binds to biological targets and modulates their activity. Such insights could pave the way for more rational drug design approaches.

The growing body of evidence supporting the utility of spirocyclic compounds in medicinal chemistry underscores the importance of 5-Oxaspiro[2.4]heptane-6-methanesulfonyl chloride, 1-methyl- as a key intermediate. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers aiming to develop innovative therapeutic strategies.